Cas no 88720-05-2 (Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenylethyl)-)

• Product name: Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenylethyl)-
• CAS No: 88720-05-2
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 623258
• PubChem ID: 71319776

Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[3-(acetylthio)-2-methyl-1-oxopropyl]-N-(2-phenylethyl)-
• 2-[(3-acetylsulfanyl-2-methylpropanoyl)-(2-phenylethyl)amino]acetic acid
• DTXSID70749772
• N-[3-(Acetylsulfanyl)-2-methylpropanoyl]-N-(2-phenylethyl)glycine
• 88720-05-2

• Inchi： InChI=1S/C16H21NO4S/c1-12(11-22-13(2)18)16(21)17(10-15(19)20)9-8-14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3,(H,19,20)
• InChI Key： QNEGHOLRWGVPGE-UHFFFAOYSA-N
• SMILES： CC(CSC(=O)C)C(=O)N(CCC1=CC=CC=C1)CC(=O)O

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų